Cas no 2137642-20-5 (2-(Butan-2-yl)-5-cyclopropyl-4-formylfuran-3-carboxylic acid)

• Product Name: 2-(Butan-2-yl)-5-cyclopropyl-4-formylfuran-3-carboxylic acid
• CAS No: 2137642-20-5
• MF: C₁₃H₁₆O₄
• MW: 236.263744354248
• CID: 5758281
• PubChem ID: 165457511
• Update Time: 2025-05-23

2-(Butan-2-yl)-5-cyclopropyl-4-formylfuran-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2137642-20-5
• 2-(butan-2-yl)-5-cyclopropyl-4-formylfuran-3-carboxylic acid
• EN300-705344
• 2-(Butan-2-yl)-5-cyclopropyl-4-formylfuran-3-carboxylic acid

• Inchi： 1S/C13H16O4/c1-3-7(2)11-10(13(15)16)9(6-14)12(17-11)8-4-5-8/h6-8H,3-5H2,1-2H3,(H,15,16)
• InChI Key： AZFMHEUOAOEIFO-UHFFFAOYSA-N
• SMILES： O1C(=C(C(=O)O)C(C=O)=C1C1CC1)C(C)CC

Computed Properties

• Exact Mass: 236.10485899g/mol
• Monoisotopic Mass: 236.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 67.5Ų

Additional information on 2-(Butan-2-yl)-5-cyclopropyl-4-formylfuran-3-carboxylic acid

2-(Butan-2-yl)-5-cyclopropyl-4-formylfuran-3-carboxylic Acid: A Comprehensive Overview

The compound 2-(Butan-2-yl)-5-cyclopropyl-4-formylfuran-3-carboxylic acid (CAS No: 2137642-20-5) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of furan derivatives, which are known for their unique electronic properties and structural versatility. The molecule consists of a furan ring substituted with a butan-2-yl group, a cyclopropyl group, and a formyl group, along with a carboxylic acid functional group. These substituents contribute to its complex chemical behavior and reactivity.

Recent studies have highlighted the importance of furan derivatives in drug discovery and material science due to their ability to form stable conjugated systems. The presence of the cyclopropyl group in this compound introduces strain and rigidity, which can enhance its interaction with biological targets or improve its mechanical properties in polymer applications. Similarly, the formyl group adds electron-withdrawing characteristics, making the molecule more electrophilic and reactive in certain chemical transformations.

The synthesis of 2-(Butan-2-yl)-5-cyclopropyl-4-formylfuran-3-carboxylic acid involves a multi-step process that combines organic synthesis techniques such as alkylation, cyclopropanation, and oxidation reactions. Researchers have explored various catalysts and reaction conditions to optimize the yield and purity of this compound. For instance, the use of transition metal catalysts like palladium has been reported to facilitate key steps in its synthesis, ensuring high efficiency and selectivity.

In terms of applications, this compound has shown promise in the field of pharmacology as a potential lead molecule for drug development. Its structure suggests potential interactions with G-protein coupled receptors (GPCRs), which are critical targets for treating various diseases such as cardiovascular disorders and central nervous system diseases. Recent computational studies have demonstrated that the butan-2-yl group enhances lipophilicity, improving its bioavailability, while the cyclopropyl group may contribute to binding affinity through unique steric interactions.

Moreover, the carboxylic acid functional group in this compound allows for further chemical modifications, such as esterification or amide formation, enabling researchers to explore its versatility in different chemical environments. This feature is particularly valuable in material science, where such derivatives can be used as building blocks for advanced materials like polymers or nanoparticles.

From an environmental perspective, understanding the degradation pathways of 2-(Butan-2-yl)-5-cyclopropyl-4-formylfuran-3-carboxylic acid is crucial for assessing its ecological impact. Recent research has focused on biodegradation studies under aerobic and anaerobic conditions, revealing that certain microbial communities can metabolize this compound efficiently under specific pH and temperature conditions.

In conclusion, 2-(Butan-2-yl)-5-cyclopropyl-4-formylfuran-3-carboxylic acid (CAS No: 2137642-20-5) is a versatile compound with significant potential across multiple disciplines. Its unique structure and functional groups make it an attractive candidate for both academic research and industrial applications. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in advancing scientific innovation.